Cas no 931377-09-2 (4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
931377-09-2 structure
Product Name:4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid
CAS No:931377-09-2
MF:C12H10FNO4
MW:251.210506916046
MDL:MFCD06805572
CID:1068768
PubChem ID:16489634
Update Time:2025-04-20
4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Fluoro-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid
- 4-[(4-Fluorophenoxy)methyl]-5-methyl-isoxazole-3-carboxylic acid
- MFCD06805572
- 4-((4-Fluorophenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
- 4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
- AKOS000302064
- VS-01945
- 4-[(4-FLUOROPHENOXY)METHYL]-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
- CS-0313792
- 4-[(4-fluorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
- 4-(4-FLUORO-PHENOXYMETHYL)-5-METHYL-ISOXAZOLE-3-CARBOXYLICACID
- 931377-09-2
- BBL008551
- ALBB-004391
- STK288932
- 4-(4-fluorophenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
- 4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid
-
- MDL: MFCD06805572
- Inchi: 1S/C12H10FNO4/c1-7-10(11(12(15)16)14-18-7)6-17-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,15,16)
- InChI Key: LZGUJDYMYQPFEI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OCC1C(C(=O)O)=NOC=1C
Computed Properties
- Exact Mass: 251.05900
- Monoisotopic Mass: 251.05938596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 443.7±40.0 °C at 760 mmHg
- Flash Point: 222.1±27.3 °C
- PSA: 72.56000
- LogP: 2.39930
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F621240-100mg |
4-[(4-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 100mg |
$138.00 | 2023-05-18 | ||
| TRC | F621240-250mg |
4-[(4-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 250mg |
$270.00 | 2023-05-18 | ||
| TRC | F621240-500mg |
4-[(4-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 500mg |
$408.00 | 2023-05-18 | ||
| TRC | F621240-1g |
4-[(4-Fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 1g |
$574.00 | 2023-05-18 | ||
| Chemenu | CM115361-1g |
4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM115361-5g |
4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM115361-10g |
4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 95% | 10g |
$1080 | 2021-08-06 | |
| Chemenu | CM115361-25g |
4-[(4-fluorophenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
931377-09-2 | 95% | 25g |
$2100 | 2021-08-06 | |
| abcr | AB375421-500 mg |
4-[(4-Fluorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
931377-09-2 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB375421-1 g |
4-[(4-Fluorophenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
931377-09-2 | 1g |
€406.00 | 2023-06-20 |
4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
931377-09-2 (4-(4-Fluorophenoxy)methyl-5-methylisoxazole-3-carboxylic acid) Related Products
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